Cas no 1426958-46-4 (1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole)

1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole structure
1426958-46-4 structure
Product Name:1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole
CAS No:1426958-46-4
MF:C9H13F3N2
MW:206.208132505417
CID:3035302
Update Time:2023-08-10

1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole
    • C9H13F3N2
    • BHC95846
    • V3223
    • Inchi: 1S/C9H13F3N2/c1-7(2)3-5-14-6-4-8(13-14)9(10,11)12/h4,6-7H,3,5H2,1-2H3
    • InChI Key: JWCMPBUFQYDICU-UHFFFAOYSA-N
    • SMILES: FC(C1C=CN(CCC(C)C)N=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 179
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.8

1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$64.00 2023-05-18
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